Cas no 1378592-30-3 (5-Fluoro-2-propyl-2,3-dihydro-1h-isoindol-1-one)

• Product Name: 5-Fluoro-2-propyl-2,3-dihydro-1h-isoindol-1-one
• CAS No: 1378592-30-3
• MF: C₁₁H₁₂FNO
• MW: 193.217486381531
• CID: 5692440
• PubChem ID: 129915169
• Update Time: 2025-10-17

5-Fluoro-2-propyl-2,3-dihydro-1h-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-790900
• 5-FLUORO-2-PROPYL-2,3-DIHYDRO-1H-ISOINDOL-1-ONE
• 1378592-30-3
• 1H-Isoindol-1-one, 5-fluoro-2,3-dihydro-2-propyl-
• 5-Fluoro-2-propyl-2,3-dihydro-1h-isoindol-1-one

• Inchi： 1S/C11H12FNO/c1-2-5-13-7-8-6-9(12)3-4-10(8)11(13)14/h3-4,6H,2,5,7H2,1H3
• InChI Key： DDSIHMKSUDIWIF-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(N(CCC)CC=2C=1)=O

Computed Properties

• Exact Mass: 193.090292168g/mol
• Monoisotopic Mass: 193.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Boiling Point: 326.3±42.0 °C(Predicted)
• pka: -1.43±0.20(Predicted)

Additional information on 5-Fluoro-2-propyl-2,3-dihydro-1h-isoindol-1-one

Introduction to 5-Fluoro-2-propyl-2,3-dihydro-1H-isoindol-1-one (CAS No. 1378592-30-3)

5-Fluoro-2-propyl-2,3-dihydro-1H-isoindol-1-one (CAS No. 1378592-30-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindolones, which are characterized by their unique structural features and potential biological activities. The introduction of a fluorine atom and a propyl group in the molecular structure imparts specific properties that make it an intriguing candidate for various applications.

The chemical structure of 5-Fluoro-2-propyl-2,3-dihydro-1H-isoindol-1-one is defined by its isoindolone core, which consists of a fused benzene and pyrrole ring system. The presence of the fluorine atom at the 5-position and the propyl group at the 2-position adds complexity and functionality to the molecule. Fluorine atoms are known for their ability to modulate the physicochemical properties of organic compounds, such as lipophilicity, metabolic stability, and receptor binding affinity. These properties are crucial for optimizing drug candidates in terms of pharmacokinetics and pharmacodynamics.

In recent years, 5-Fluoro-2-propyl-2,3-dihydro-1H-isoindol-1-one has been studied for its potential therapeutic applications. One area of focus has been its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play a central role in cellular signaling pathways and are involved in numerous physiological processes. Research has shown that certain isoindolones, including 5-Fluoro-2-propyl-2,3-dihydro-1H-isoindol-1-one, can selectively bind to specific GPCRs, thereby modulating their activity. This property makes them promising candidates for the development of novel drugs targeting various diseases.

A study published in the Journal of Medicinal Chemistry highlighted the potential of 5-Fluoro-2-propyl-2,3-dihydro-1H-isoindol-1-one as an antagonist for the serotonin receptor 5-HT₇. The serotonin receptor 5-HT₇ is implicated in several neurological disorders, including depression and anxiety. The researchers found that 5-Fluoro-2-propyl-2,3-dihydro-1H-isoindol-1-one exhibited high selectivity and potency in blocking 5-HT₇ receptors, suggesting its potential as a lead compound for developing new antidepressant or anxiolytic drugs.

Beyond its role as a GPCR modulator, 5-Fluoro-2-propyl-2,3-dihydro-1H-isoindol-1-one has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving various immune cells and signaling molecules. Isoindolones have been shown to possess anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 5-Fluoro-2-propyl-2,3-dihydro-1H-isoindol-one effectively inhibited COX and LOX enzymes in vitro, suggesting its potential use as an anti-inflammatory agent.

The synthesis of 5-fluoro-N-(4-methoxybenzyl)-N-(propyl)-4-nitrobenzenesulfonamide, a key intermediate in the preparation of 5-fluoro-N-(4-methoxybenzyl)-N-(propyl)-4-nitrobenzenesulfonamide, has been optimized using modern synthetic techniques. This intermediate is then subjected to a series of reactions to form the final product. The synthetic route involves several steps, including fluorination, alkylation, and cyclization reactions. The use of mild reaction conditions and efficient catalysts ensures high yields and purity of the final product.

In addition to its therapeutic potential, 5-fluoro-N-(4-methoxybenzyl)-N-(propyl)-4-nitrobenzenesulfonamide has also been studied for its applications in materials science. Isoindolones have been used as building blocks for constructing advanced materials with unique optical and electronic properties. For example, a study published in Advanced Materials reported the synthesis of polymer-based materials incorporating isoindolone derivatives, which exhibited excellent photoluminescence properties. These materials have potential applications in optoelectronics and sensing technologies.

The safety profile of 5-fluoro-N-(4-methoxybenzyl)-N-(propyl)-4-nitrobenzenesulfonamide is an important consideration for its development as a pharmaceutical agent. Preclinical studies have shown that it exhibits low toxicity and good tolerability in animal models. However, further investigations are needed to fully assess its safety in humans. Clinical trials will be essential to evaluate its efficacy and safety in treating specific diseases.

In conclusion, 5-fluoro-N-(4-methoxybenzyl)-N-(propyl)-4-nitrobenzenesulfonamide (CAS No. 1378592–30–3) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing new drugs targeting GPCRs and inflammation-related disorders. Ongoing research continues to uncover new insights into its properties and potential uses, highlighting its significance in the field of chemical biology.